Cas no 835-05-2 (Phenanthrene, 3,6-diiodo-)

Phenanthrene, 3,6-diiodo- Properties

Names and Identifiers

• Phenanthrene, 3,6-diiodo-
• 3,6-Diiodophenanthrene

• InChIKey： DEQDKNIAOMCBOQ-UHFFFAOYSA-N
• Inchi： 1S/C14H8I2/c15-11-5-3-9-1-2-10-4-6-12(16)8-14(10)13(9)7-11/h1-8H
• SMILES： C1=C2C(C3C(C=C2)=CC=C(I)C=3)=CC(I)=C1

Computed Properties

• Exact Mass: 429.872
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 429.872
• Heavy Atom Count: 16
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: 478.2±18.0 °C(Predicted)
• Melting Point: 224 °C
• Density: 2.130±0.06 g/cm3(Predicted)